methyl 3-[(1-benzyl-1H-imidazol-2-yl)thio]propanoate

• IUPAC Name: methyl 3-(1-benzylimidazol-2-yl)sulfanylpropanoate
• InChI: InChI=1S/C14H16N2O2S/c1-18-13(17)7-10-19-14-15-8-9-16(14)11-12-5-3-2-4-6-12/h2-6,8-9H,7,10-11H2,1H3
• InChI Key: PHLALYOWMKSMLB-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)CCSC1=NC=CN1CC2=CC=CC=C2
• Molecular Formula: C14H16N2O2S
• Molecular Weight: 276.36 g/mol

Description

Synthesis Analysis

The synthesis of methyl 3-[(1-benzyl-1H-imidazol-2-yl)thio]propanoate and related compounds often involves multi-step reactions starting from readily available precursors. For instance, the synthesis of related imidazole derivatives has been described through reactions involving imidazole rings with various reagents under controlled conditions to introduce the thioether functionality (Hattan et al., 2013).

Mechanism of Action

The derivatives of 1, 3-diazole show different biological activities such as antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal and ulcerogenic activities, etc. as reported in the literature.

Future Directions

Imidazole has become an important synthon in the development of new drugs. There are different examples of commercially available drugs in the market which contains 1, 3-diazole ring. This indicates the potential for future research and development in this area.